Cas no 52885-14-0 (3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy-)

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- structure
52885-14-0 structure
Product Name:3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy-
CAS No:52885-14-0
MF:C16H38O6Si2
MW:382.64032793045
CID:358573
PubChem ID:11143452
Update Time:2025-04-19

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

    • 3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy-
    • triethoxy(4-triethoxysilylbutyl)silane
    • 1,4-bis(triethoxysilyl)butane
    • 3,10-Dioxa-4,9-disiladodecane,4,4,9,9-tetraethoxy
    • 52885-14-0
    • SCHEMBL315210
    • DTXSID80456783
    • Inchi: 1S/C16H38O6Si2/c1-7-17-23(18-8-2,19-9-3)15-13-14-16-24(20-10-4,21-11-5)22-12-6/h7-16H2,1-6H3
    • InChI Key: PQVPWZHUJMEZSA-UHFFFAOYSA-N
    • SMILES: [Si](CCCC[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 382.22100
  • Monoisotopic Mass: 382.22069200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38000
  • LogP: 3.86340

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Bis(acetylacetonato)nickel
Reference
Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane
Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51

Production Method 2

Reaction Conditions
1.1 Catalysts: Nickel, bis(3-propyl-2,4-pentanedionato-κO,κO′)- ;  rt → reflux; 24 h, reflux
Reference
Process for preparation of bis(silyl)ethenes by dehydrogenative silylation of vinylsilanes with hydrosilanes in presence of nickel(II) catalyst
, Poland, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Bis(acetylacetonato)nickel ,  Tris(2,6-dimethoxyphenyl)phosphine
Reference
Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane
Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51

Production Method 4

Reaction Conditions
1.1 Catalysts: Triphenylphosphine ,  Bis(acetylacetonato)nickel
Reference
Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane
Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51

Production Method 5

Reaction Conditions
1.1 Catalysts: Bis(acetylacetonato)nickel
Reference
Catalysis of hydrosilylation. XXIII. Effect of substituents at silicon on unusual hydrosilylation of vinylsilanes catalyzed by nickel acetylacetonate
Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1993, 454(1-2), 45-50

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- Raw materials

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- Preparation Products

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